Cas no 149065-77-0 (Oxazole, 4,5-dihydro-4-phenyl-2-(2-thienyl)-, (S)-)

Oxazole, 4,5-dihydro-4-phenyl-2-(2-thienyl)-, (S)-, is a chiral heterocyclic compound featuring an oxazole core substituted with a phenyl group at the 4-position and a thienyl moiety at the 2-position. The (S)-enantiomer exhibits stereochemical specificity, making it valuable in asymmetric synthesis and pharmaceutical applications. Its unique structure combines aromatic and heterocyclic components, enhancing reactivity and selectivity in catalytic processes. This compound is particularly useful in the development of bioactive molecules, serving as a key intermediate in medicinal chemistry. High purity and well-defined stereochemistry ensure consistent performance in research and industrial applications, including ligand design and drug discovery.
Oxazole, 4,5-dihydro-4-phenyl-2-(2-thienyl)-, (S)- structure
149065-77-0 structure
Product Name:Oxazole, 4,5-dihydro-4-phenyl-2-(2-thienyl)-, (S)-
CAS No:149065-77-0
MF:C13H11NOS
MW:229.297541856766
MDL:MFCD31802358
CID:4607043
PubChem ID:15643579
Update Time:2025-05-28

Oxazole, 4,5-dihydro-4-phenyl-2-(2-thienyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole
    • Oxazole, 4,5-dihydro-4-phenyl-2-(2-thienyl)-, (S)-
    • (S)-4-Phenyl-2-(thiophen-2-yl)-4,5-dihydrooxazole
    • (4S)-4-phenyl-2-thiophen-2-yl-4,5-dihydro-1,3-oxazole
    • (4S)-4-phenyl-2-(thiophen-2-yl)-4,5-dihydro-1,3-oxazole
    • AS-68593
    • AKOS037646401
    • D86601
    • 149065-77-0
    • MDL: MFCD31802358
    • Inchi: 1S/C13H11NOS/c1-2-5-10(6-3-1)11-9-15-13(14-11)12-7-4-8-16-12/h1-8,11H,9H2/t11-/m1/s1
    • InChI Key: BZXDHTYWKPOWQO-LLVKDONJSA-N
    • SMILES: O1C[C@H](C2=CC=CC=C2)N=C1C1SC=CC=1

Computed Properties

  • Exact Mass: 229.05613515g/mol
  • Monoisotopic Mass: 229.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 49.8Ų

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